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Compound of Interest

Compound Name: CALCIUM PLUMBATE

Cat. No.: B1143677

An In-depth Technical Guide to Calcium Plumbate: Chemical Formula and Nomenclature

Introduction

Calcium plumbate is an inorganic compound that has historically been significant as an anti-
corrosive pigment in paints and coatings.[1] From an inorganic chemistry perspective, it is
classified as a mixed-metal oxide.[2] This guide provides a detailed overview of its chemical
formula, nomenclature, physical and chemical properties, synthesis protocols, and analytical
characterization methods.

Chemical Formula and Nomenclature

There are two primary chemical formulas associated with calcium plumbate found in chemical
literature and databases:

e CazPbO0a: This is the more commonly cited formula in technical and safety datasheets and is
referred to as dicalcium lead tetraoxide or calcium orthoplumbate.[2][3] In this compound,
lead is in the +4 oxidation state (Pb(IV)).[2] The structure consists of PbOes octahedra that
share edges to form a three-dimensional network, with calcium ions (Ca2*) situated within
this network.[2]

e CaPbOs: This formula is also referenced, though less frequently in the context of its use as a
pigment.[1][4]
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The nomenclature for calcium plumbate can be varied, with several synonyms in use:

e [UPAC Name: For CaPbOs, the IUPAC name is calcium dioxido(oxo)lead.[5] For CazPbOa4, a
descriptive name is dicalcium lead(IV) tetroxide.[3]

e Common Synonyms: Other names include (beta-4)-plumbate(pbo44-calcium(1:2)),
dicalciumleadtetraoxide, and Plumbate (PbOa4%~), calcium (1:2), (T-4)-.[3]

Physicochemical Properties

A summary of the key quantitative data for calcium plumbate is presented in the table below.

Property Value Source

Molecular Formula CazPbh0a [3]

CaPbO:s [1]4]

Molecular Weight 351.35 g/mol (for Ca2PbOa) [3]

295.28 g/mol (for CaPbOs) [4]

CAS Number 12013-69-3 (for CazPbOa) [21[3]16][7]

12774-29-7 (for CaPbOs) [11[4]

EINECS Number 234-591-3 [3][6][7]

Appearance Orange to brown crystalline 3]
powder

Density 5.71 g/cm?3 [31[6]

Melting Point Decomposes upon heating [31[6]

Insoluble in water;
. decomposes in hot water.
Water Solubility _ _ _ [3]
Soluble in acids with

decomposition.

Experimental Protocols
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Synthesis of Calcium Plumbate

The synthesis of calcium plumbate can be achieved through several methods, primarily solid-
state reactions and sol-gel techniques.

4.1.1. Solid-State Reaction
This is the conventional method for producing calcium plumbate.[2]
e Precursors: Calcium oxide (CaO) and lead(1V) oxide (PbOz2) or lead(ll) oxide (PbO).[1][2]

e Procedure: The solid precursors are intimately mixed in the desired stoichiometric ratio. The
mixture is then subjected to high temperatures in a furnace. The reaction involves the
diffusion of ions through the solid state to form the final product.[2] The reaction rate is noted
to increase significantly at 750°C.[2] An excess of oxygen is required, particularly when
starting with PbO, to ensure the formation of Pb(IV) in the final plumbate structure.[1]

4.1.2. Sol-Gel Methods

Recent research has demonstrated the synthesis of calcium plumbate via sol-gel routes,
which can lead to phase-pure products at lower temperatures and shorter reaction times
compared to the solid-state method.[1][8]

e Pechini Complex Route & Water Soluble Polymer Method: These are two variations of the
sol-gel approach.[8]

e Procedure: These methods involve the formation of a homogeneous solution of calcium and
lead precursors, which is then transformed into a gel. The gel is subsequently dried and
annealed at elevated temperatures. For instance, calcium plumbate as a single phase has
been obtained after annealing at 800°C for 2 hours.[8]

Analytical Characterization

Several analytical techniques are employed to confirm the synthesis and characterize the
properties of calcium plumbate.

» X-ray Diffraction (XRD): This is a primary technique used to determine the crystal structure
and phase composition of the synthesized material.[2][8]
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e Raman Spectroscopy: Used to identify the vibrational modes of the compound, providing
information about its structure and phase purity.[8]

» X-ray Fluorescence (XRF) Spectroscopy: An elemental analysis technique used to determine
the elemental composition of the sample and to detect any potential loss of lead during high-
temperature synthesis.[2][8]

e Scanning Electron Microscopy (SEM): Provides information about the morphology and
microstructure of the calcium plumbate particles.[8]

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive technique for
purity certification, allowing for the detection and quantification of metallic and non-metallic
impurities.[2]

Visualized Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
calcium plumbate.
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Caption: Synthesis and characterization workflow for calcium plumbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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